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For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4,5-Trimethylaniline (TMA), a substituted aniline, is a chemical intermediate with potential

applications in various industrial syntheses, including the manufacturing of dyes and pigments.

As with any chemical compound intended for industrial use, a thorough understanding of its

environmental fate is crucial for assessing its potential ecological impact. This technical guide

provides a comprehensive overview of the current knowledge regarding the environmental

persistence and transformation of 2,4,5-Trimethylaniline, drawing upon predictive models and

data from analogous compounds in the absence of specific experimental studies.

Physicochemical Properties
The environmental behavior of a chemical is largely governed by its physicochemical

properties. The following table summarizes the key properties of 2,4,5-Trimethylaniline, which

are critical for predicting its distribution and persistence in various environmental

compartments.
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Property Value Reference

Molecular Formula C₉H₁₃N [1]

Molecular Weight 135.21 g/mol [1]

Physical State White crystals or beige powder [1]

Water Solubility
< 0.1 mg/mL at 22 °C

(insoluble)
[1][2]

Vapor Pressure 0.009 mmHg at 25 °C [1]

n-Octanol/Water Partition

Coefficient (log Kow)
2.27 [1]

pKa (dissociation constant) 5.09 [1]

Henry's Law Constant
2.48 x 10⁻⁶ atm-m³/mol at 25

°C
[1]

Environmental Fate Processes
The environmental fate of 2,4,5-Trimethylaniline is determined by a combination of transport

and transformation processes, including biodegradation, photodegradation, hydrolysis,

volatilization, and sorption to soil and sediment.

Biodegradation
There is a lack of specific experimental data on the biodegradation of 2,4,5-Trimethylaniline.

However, based on studies of other aromatic amines, it is expected to be biodegradable. The

biodegradation of aniline and its derivatives often proceeds via catechol intermediates, which

are then subject to ring cleavage through either ortho- or meta-pathways by various

microorganisms.[3] For instance, a study on the closely related compound 2,4-dimethylaniline

revealed that Pseudomonas species can metabolize it through oxidative deamination to a 3-

methylcatechol intermediate.[4]

A proposed biodegradation pathway for 2,4,5-Trimethylaniline, based on known pathways for

other aromatic amines, is illustrated below. This pathway is hypothetical and requires

experimental validation.
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A proposed biodegradation pathway for 2,4,5-Trimethylaniline.

Photodegradation
2,4,5-Trimethylaniline is expected to undergo rapid degradation in the atmosphere. The primary

mechanism is the reaction with photochemically produced hydroxyl radicals. The estimated

atmospheric half-life for this reaction is approximately 2 hours.[1]

Direct photolysis in water is not expected to be a significant degradation pathway as anilines

generally absorb light outside of the environmental UV spectrum (>290 nm).[5] However,

indirect photolysis, mediated by other substances in the water, could potentially contribute to its

degradation.

Hydrolysis
2,4,5-Trimethylaniline is not expected to undergo hydrolysis in the environment because it

lacks hydrolyzable functional groups.[5] Substituted anilines are generally stable to hydrolysis

under typical environmental pH conditions (pH 4-9).

Volatilization
The Henry's Law constant of 2,4,5-Trimethylaniline (2.48 x 10⁻⁶ atm-m³/mol) suggests that

volatilization from water surfaces may be an important fate process.[1] The estimated

volatilization half-lives for a model river and a model lake are 12 and 129 days, respectively.[1]

However, due to its pKa of 5.09, a fraction of the compound will exist in its protonated form in

acidic to neutral waters, which is non-volatile.

Soil and Sediment Mobility
The mobility of 2,4,5-Trimethylaniline in soil and sediment is expected to be moderate. The

estimated soil organic carbon-water partitioning coefficient (Koc) is 198.[1] Based on this Koc

value, the compound is not expected to be highly mobile. However, aromatic amines can
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strongly interact with humic substances in soil through covalent bonding, which can

significantly reduce their mobility.[5] Additionally, in acidic soils, the protonated form of 2,4,5-

trimethylaniline would exhibit strong sorption to negatively charged soil particles.

Summary of Environmental Fate Data
The following table summarizes the available quantitative data on the environmental fate of

2,4,5-Trimethylaniline. It is important to note that most of these values are estimated and have

not been experimentally verified for this specific compound.
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Environmental Fate
Parameter

Value Method Reference

Atmospheric

Degradation

Hydroxyl Radical

Reaction Rate

Constant

2.0 x 10⁻¹⁰

cm³/molecule-sec at

25 °C

Estimation [1]

Atmospheric Half-life ~ 2 hours Estimation [1]

Soil/Sediment

Sorption

Soil Organic Carbon-

Water Partitioning

Coefficient (Koc)

198 Estimation [1]

Bioconcentration

Bioconcentration

Factor (BCF)
11 Estimation [1]

Volatilization

Henry's Law Constant
2.48 x 10⁻⁶ atm-

m³/mol at 25 °C
Experimental [1]

Volatilization Half-life

from Model River
12 days Estimation [1]

Volatilization Half-life

from Model Lake
129 days Estimation [1]

Experimental Protocols
To obtain definitive data on the environmental fate of 2,4,5-Trimethylaniline, standardized

experimental protocols should be followed. The Organization for Economic Co-operation and

Development (OECD) provides a set of internationally recognized guidelines for testing

chemicals.
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Biodegradation: OECD 301 Ready Biodegradability
This test evaluates the potential for rapid and ultimate biodegradation of a chemical in an

aerobic aqueous medium.

Test Setup

Test Substance
(2,4,5-Trimethylaniline)

Incubation (28 days)
Aerobic, Dark, 20-25°CMineral Medium

Inoculum
(e.g., activated sludge)

Analysis
(e.g., DOC, CO2 evolution) Biodegradation Percentage

Click to download full resolution via product page

Workflow for OECD 301 Ready Biodegradability Test.

Methodology:

A solution of 2,4,5-Trimethylaniline in a mineral medium is inoculated with a small amount of

microorganisms from a source such as activated sludge.

The mixture is incubated under aerobic conditions in the dark at a constant temperature for

28 days.

The extent of biodegradation is determined by measuring the decrease in dissolved organic

carbon (DOC) or the amount of carbon dioxide produced.

A substance is considered readily biodegradable if it reaches a certain percentage of

degradation (e.g., >60% of theoretical CO2 production) within a 10-day window during the

28-day test period.
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Soil Sorption: OECD 106 Adsorption/Desorption Using a
Batch Equilibrium Method
This method determines the adsorption and desorption potential of a chemical in soil.

Soil Sample

Equilibration
(Shaking)

Test Solution
(2,4,5-Trimethylaniline in CaCl2)

Centrifugation

Analysis of Supernatant
and Soil

Calculation of Kd and Koc

Click to download full resolution via product page

Workflow for OECD 106 Soil Sorption Test.

Methodology:

A solution of 2,4,5-Trimethylaniline of known concentration is prepared in a 0.01 M CaCl₂

solution.

The solution is added to a known mass of soil, and the mixture is shaken for a

predetermined time to reach equilibrium.
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The soil suspension is then centrifuged to separate the solid and liquid phases.

The concentration of 2,4,5-Trimethylaniline remaining in the supernatant is measured.

The amount of substance adsorbed to the soil is calculated by the difference between the

initial and final concentrations in the solution.

The soil adsorption coefficient (Kd) and the soil organic carbon-water partitioning coefficient

(Koc) are then calculated.

Hydrolysis: OECD 111 Hydrolysis as a Function of pH
This test assesses the abiotic degradation of a chemical in water due to hydrolysis at different

pH values.

Methodology:

Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.

A known concentration of 2,4,5-Trimethylaniline is added to each buffer solution.

The solutions are incubated in the dark at a constant temperature.

Samples are taken at various time intervals and analyzed for the concentration of the parent

compound.

The rate of hydrolysis is determined, and the half-life at each pH is calculated.

Photodegradation in Water: OECD 316
Phototransformation of Chemicals in Water – Direct
Photolysis
This guideline describes a method to determine the rate of direct photolysis of a chemical in

water.

Methodology:

A solution of 2,4,5-Trimethylaniline in purified water is prepared.
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The solution is exposed to a light source that simulates natural sunlight (e.g., a xenon arc

lamp).

Control samples are kept in the dark to account for any non-photolytic degradation.

Samples are taken at different time intervals from both the irradiated and dark control

solutions.

The concentration of 2,4,5-Trimethylaniline is measured in each sample.

The rate of photodegradation and the quantum yield are calculated.

Conclusion
The available data, primarily from predictive models, suggests that 2,4,5-Trimethylaniline is

likely to be non-persistent in the atmosphere due to rapid photochemical degradation. Its

mobility in soil is expected to be moderate, with potential for stronger binding to soils rich in

organic matter. Volatilization from water bodies could be a significant removal mechanism for

the neutral species. While expected to be biodegradable, specific pathways and rates are

unknown. It is not expected to undergo hydrolysis.

To provide a more definitive environmental risk assessment, experimental studies following

standardized protocols such as those outlined by the OECD are essential. Such studies would

provide crucial data on the actual rates of biodegradation, photodegradation, and soil sorption,

as well as elucidate the specific biodegradation pathway and identify any potential persistent

transformation products. This information is vital for ensuring the safe and responsible use of

2,4,5-Trimethylaniline in any industrial application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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